Cas no 2001039-77-4 (2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one
• CAS No: 2001039-77-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4515070
• PubChem ID: 131587406
• Update Time: 2025-10-20

2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)-
• 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one
• 2001039-77-4
• EN300-1940792

• Inchi： 1S/C9H7F3O2/c1-14-6-4-2-3-5(10)7(6)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： DQEFQOBHSGOIPL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C(F)F)=O)OC

Computed Properties

• Exact Mass: 204.03981395Da
• Monoisotopic Mass: 204.03981395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one

2,2-Difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one (CAS 2001039-77-4): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated organic compounds, 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one (CAS 2001039-77-4) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research, agrochemical development, and materials science. This difluorinated aromatic ketone combines the unique electronic effects of fluorine substitution with the versatile reactivity of a carbonyl group, making it particularly attractive for designing novel bioactive molecules and advanced materials.

The molecular structure of 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one features three strategically placed substituents: two fluorine atoms at the α-position to the carbonyl group, a fluorine at the ortho position of the aromatic ring, and a methoxy group at the para position relative to the ketone functionality. This specific arrangement creates a distinctive electronic environment that influences both the compound's physical properties and chemical reactivity. Researchers frequently search for "synthesis of difluorinated aromatic ketones" or "applications of 2,2-difluoroacetophenone derivatives," reflecting the growing interest in this class of compounds.

From a synthetic chemistry perspective, CAS 2001039-77-4 serves as an excellent precursor for various transformations. The electron-withdrawing nature of the fluorine atoms activates the carbonyl group toward nucleophilic addition reactions, while the aromatic ring can undergo electrophilic substitution under controlled conditions. Recent publications have highlighted its use in constructing fluorinated heterocycles, a class of compounds gaining attention in medicinal chemistry due to their enhanced metabolic stability and membrane permeability. The search terms "fluorinated building blocks for drug discovery" and "methoxy-fluoro acetophenone derivatives" appear frequently in scientific literature databases, underscoring the relevance of this compound.

The pharmaceutical industry has shown particular interest in 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one as a potential intermediate for kinase inhibitors and other targeted therapies. The presence of multiple fluorine atoms can significantly improve a drug candidate's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Current trends in drug development, as reflected in searches for "fluorine in drug design 2024" and "aromatic ketones in medicinal chemistry," align perfectly with the applications of this compound.

In materials science, the unique electronic properties of CAS 2001039-77-4 make it suitable for developing advanced organic electronic materials. The fluorine substitutions and methoxy group create an interesting push-pull electronic system that could be exploited in the design of organic semiconductors or nonlinear optical materials. Researchers investigating "fluorinated aromatic compounds for OLEDs" or "methoxy-fluoro ketones in material science" would find this compound particularly relevant to their work.

The synthesis of 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one typically involves fluorination reactions of appropriate precursors, followed by careful purification to obtain the desired product in high purity. Modern synthetic approaches emphasize green chemistry principles, with searches for "sustainable synthesis of fluorinated compounds" becoming increasingly common. The compound's stability under various conditions makes it convenient to handle and store, though proper laboratory practices should always be followed when working with any chemical substance.

Analytical characterization of CAS 2001039-77-4 typically involves a combination of techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and infrared spectroscopy. The distinct spectral features of this compound, resulting from its unique substitution pattern, make it easily identifiable in complex mixtures. These analytical aspects contribute to its popularity in chemical research, as evidenced by search queries like "NMR analysis of difluorinated ketones" and "characterization of fluoro-methoxy aromatic compounds."

Looking toward future applications, 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one holds promise in several emerging areas of chemistry. Its potential use in the development of fluorinated liquid crystals, specialty polymers, and catalytic systems is currently being explored in academic and industrial laboratories worldwide. The growing interest in "next-generation fluorinated materials" and "advanced aromatic ketone applications" suggests that compounds like this will continue to play important roles in chemical innovation.

From a commercial perspective, the demand for high-quality CAS 2001039-77-4 has been steadily increasing, particularly from pharmaceutical and advanced materials sectors. Suppliers specializing in fluorinated building blocks have noted rising inquiries about "difluorinated acetophenone derivatives" and "multi-fluorinated aromatic ketones," reflecting the compound's growing importance in various research and development programs.

In conclusion, 2,2-difluoro-1-(2-fluoro-6-methoxyphenyl)ethan-1-one (CAS 2001039-77-4) represents a fascinating example of how strategic fluorine incorporation can create valuable chemical tools for diverse applications. Its unique combination of structural features and reactivity continues to inspire new synthetic methodologies and applications across multiple scientific disciplines. As research into fluorinated compounds advances, this particular difluorinated aromatic ketone is likely to maintain its position as an important building block in modern chemistry.